Cas no 76837-21-3 (4-Hexen-3-one, 5-methyl-1-phenyl-)
76837-21-3 structure
Product Name:4-Hexen-3-one, 5-methyl-1-phenyl-
CAS No:76837-21-3
MF:C13H16O
MW:188.265543937683
CID:537187
PubChem ID:10921293
Update Time:2025-04-19
4-Hexen-3-one, 5-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexen-3-one, 5-methyl-1-phenyl-
- 5-methyl-1-phenylhex-4-en-3-one
- 76837-21-3
- SCHEMBL3638330
- DTXSID60448388
- AKOS017742422
-
- Inchi: 1S/C13H16O/c1-11(2)10-13(14)9-8-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
- InChI Key: TVIOZRKUSKDEHX-UHFFFAOYSA-N
- SMILES: O=C(/C=C(\C)/C)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 188.120115130g/mol
- Monoisotopic Mass: 188.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
4-Hexen-3-one, 5-methyl-1-phenyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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